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Compound of Interest

Compound Name: 3,3-Dimethyl-6-nitroindoline

Cat. No.: B071290 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 3,3-Dimethyl-6-nitroindoline, a chemical compound that

requires careful management. Adherence to these protocols will minimize risk and ensure the

integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
3,3-Dimethyl-6-nitroindoline is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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Hazard Category
Recommended Personal Protective
Equipment (PPE)

Skin Contact

Lab Coat: A standard or chemical-resistant lab

coat must be worn and fully buttoned. Gloves:

Chemical-resistant gloves (e.g., disposable

nitrile gloves) are required. Gloves should be

inspected before use and changed immediately

upon contamination. Footwear: Fully enclosed

shoes made of a chemical-resistant material are

mandatory.

Eye Contact

Safety Glasses/Goggles: Wear safety glasses

with side shields or chemical splash goggles

that meet recognized standards (e.g., EN 166 or

NIOSH).[2] Face Shield: A face shield worn over

safety glasses is recommended when there is a

significant risk of splashing or dust generation.

Inhalation

Ventilation: All handling of the solid compound

should occur in a well-ventilated area, preferably

within a certified chemical fume hood, to prevent

the formation and inhalation of dust.[1]

Respiratory Protection: If engineering controls

are insufficient to keep dust levels minimal, a

NIOSH-approved respirator is required.

Ingestion

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly with soap and water

after handling the compound, even if gloves

were worn.[1]

Operational Protocol: A Step-by-Step Guide
A strict operational protocol is crucial for minimizing exposure and ensuring the safe handling of

3,3-Dimethyl-6-nitroindoline.

1. Preparation and Engineering Controls:
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Designated Area: Designate a specific area for handling 3,3-Dimethyl-6-nitroindoline,

preferably within a chemical fume hood.

Ventilation: Ensure the chemical fume hood is functioning correctly before beginning any

work.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

etc.) and the appropriate waste containers before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of any defects.

3. Handling the Compound:

Weighing: Carefully weigh the desired amount of the solid compound on a weigh boat inside

the chemical fume hood to minimize dust dispersion.

Transfer: Use a spatula to transfer the solid. Avoid creating dust.

In Solution: When working with the compound in solution, handle it within the fume hood and

take precautions to avoid splashes.

4. Post-Handling Procedures:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Chemical Waste
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.
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1. Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 3,3-Dimethyl-6-nitroindoline (e.g.,

gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled hazardous

waste container.[1]

Liquid Waste: Solutions containing 3,3-Dimethyl-6-nitroindoline should be collected in a

separate, labeled hazardous waste container. Do not mix with other waste streams.[3]

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Closure: Keep waste containers tightly closed except when adding waste.[1][3]

3. Storage and Disposal:

Storage: Store hazardous waste in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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